Tert-butyl (2S,3R)-3-amino-2-tert-butylpyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S,3R)-3-amino-2-tert-butylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-12(2,3)10-9(14)7-8-15(10)11(16)17-13(4,5)6/h9-10H,7-8,14H2,1-6H3/t9-,10-/m1/s1
• InChI Key: XBVWSUNLCPVWSK-NXEZZACHSA-N
• Canonical SMILES: CC(C)(C)C1C(CCN1C(=O)OC(C)(C)C)N
• Isomeric SMILES: CC(C)(C)[C@H]1[C@@H](CCN1C(=O)OC(C)(C)C)N
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol

Description

Tert-butyl (2S,3R)-3-amino-2-tert-butylpyrrolidine-1-carboxylate, also known as tert-butyl carbamate proline, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a proline derivative that has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

Catalytic Reactions and Multicomponent Synthesis

A study by Qiu, Wang, and Zhu (2017) described the use of tert-butylamine, a related compound, in a palladium-catalyzed three-component reaction involving propargyl carbonates, isocyanides, and alcohols or water. This process enables the synthesis of polysubstituted aminopyrroles and 1,4-dihydro-6H-furo[3,4-b]pyrrol-6-imines, highlighting the versatility of tert-butylamine in facilitating nucleophilic traps in multicomponent reactions (Qiu, Wang, & Zhu, 2017).

Chiral Auxiliary and Dipeptide Synthesis

Studer, Hintermann, and Seebach (1995) explored the synthesis and application of a chiral auxiliary derived from tert-butyl and used it in dipeptide synthesis. This work underlines the importance of such chiral auxiliaries in asymmetric synthesis and the preparation of enantiomerically pure compounds (Studer, Hintermann, & Seebach, 1995).

Asymmetric Synthesis of Amines

Ellman, Owens, and Tang (2002) discussed the use of N-tert-butanesulfinyl imines as intermediates for the asymmetric synthesis of amines. The tert-butanesulfinyl group acts as a chiral director and activator, facilitating the synthesis of various enantioenriched amines, showcasing the role of tert-butyl derivatives in asymmetric catalysis and amine synthesis (Ellman, Owens, & Tang, 2002).

NMR Tagging and Molecular Symmetry Analysis

Chen et al. (2015) introduced O-tert-Butyltyrosine (Tby) as an NMR tag for analyzing high-molecular-weight systems and measuring ligand binding affinities. The tert-butyl group's unique properties make it an excellent marker for NMR studies, enabling detailed molecular structure and interaction analysis (Chen et al., 2015).

Economical Synthesis from L-Aspartic Acid

Han et al. (2018) detailed an economical synthesis method for tert-butyl (S)-3-aminopyrrolidine-1-carboxylate from L-aspartic acid, highlighting the compound's role as an intermediate in the synthesis of pharmaceutically active substances. This process emphasizes the accessibility and practicality of tert-butyl derivatives in pharmaceutical manufacturing (Han et al., 2018).